Cas no 1804348-37-5 (2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
• CAS No: 1804348-37-5
• MF: C₈H₃F₈NO₂
• MW: 297.102150201797
• CID: 4834674
• Update Time: 2025-06-08

2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3F8NO2/c9-6(10)4-3(19-8(14,15)16)1-2(18)5(17-4)7(11,12)13/h1,6,18H
• InChI Key： NGXGPXMHMUYASD-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(C(F)(F)F)N=1)O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4

Additional information on 2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

Introduction to 2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1804348-37-5)

2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1804348-37-5) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a fluorinated pyridine derivative with unique structural features that contribute to its potential therapeutic applications. The presence of difluoromethyl, hydroxy, trifluoromethoxy, and trifluoromethyl groups on the pyridine ring imparts distinct chemical and biological properties, making it a valuable candidate for various research and development initiatives.

The chemical structure of 2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine is characterized by the substitution of multiple fluorine atoms on the pyridine ring. The difluoromethyl group at the 2-position, the hydroxy group at the 5-position, the trifluoromethoxy group at the 3-position, and the trifluoromethyl group at the 6-position collectively influence the compound's reactivity, solubility, and biological activity. These substituents are known to enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design.

Recent studies have highlighted the potential of 2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine in various therapeutic areas. One notable application is in the development of antiviral agents. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication through interference with key viral enzymes, making it a promising lead for further drug development.

In addition to its antiviral properties, 2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating signaling pathways involved in cell proliferation and survival. The selective cytotoxicity observed in cancer cells suggests that this compound could be developed into a targeted therapy with minimal side effects on healthy tissues.

The pharmacokinetic properties of 2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine have also been extensively studied. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity facilitates efficient cellular uptake and distribution to target tissues, while its metabolic stability ensures prolonged therapeutic effects. These characteristics make it an attractive candidate for oral administration and long-term treatment regimens.

Safety and toxicity assessments are critical components of drug development, and extensive studies have been conducted to evaluate the safety profile of 2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine. In vitro and in vivo toxicity tests have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), ongoing safety monitoring is essential to ensure its safe use in clinical settings.

The synthesis of 2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine involves a series of well-defined chemical reactions. Key steps include the introduction of fluorinated substituents onto the pyridine ring through electrophilic aromatic substitution reactions and subsequent functional group modifications to achieve the desired structure. The synthetic route has been optimized to improve yield and purity, making large-scale production feasible for industrial applications.

In conclusion, 2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1804348-37-5) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new applications and optimize its use, this compound is poised to play a significant role in advancing healthcare solutions for various diseases.